Cas no 147189-43-3 (4-Nitroheptanedial)

• Product Name: 4-Nitroheptanedial
• CAS No: 147189-43-3
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 842969
• Update Time: 2026-04-29

4-Nitroheptanedial Chemical and Physical Properties

Names and Identifiers

• 4-Nitroheptanedial
• Heptanedial, 4-nitro-

• Inchi： InChI=1S/C7H11NO4/c9-5-1-3-7(8(11)12)4-2-6-10/h5-7H,1-4H2
• InChI Key： BFQQCOKRCLPJFF-UHFFFAOYSA-N
• SMILES： C(CC(CCC=O)[N+](=O)[O-])C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-Nitroheptanedial

4-Nitroheptanedial (CAS No. 147189-43-3): A Comprehensive Overview of Its Properties and Applications

4-Nitroheptanedial (CAS No. 147189-43-3) is a specialized organic compound that has garnered attention in various scientific and industrial fields. This dialdehyde derivative, characterized by its nitro functional group, exhibits unique chemical properties that make it valuable in synthetic chemistry and material science. Researchers and professionals often search for terms like "4-Nitroheptanedial synthesis", "CAS 147189-43-3 applications", or "nitroaldehyde derivatives" to explore its potential. This article delves into the compound's structure, reactivity, and emerging uses, aligning with current trends in sustainable chemistry and advanced material design.

The molecular structure of 4-Nitroheptanedial features a seven-carbon chain with aldehyde groups at both ends and a nitro group at the fourth position. This arrangement contributes to its reactivity, enabling it to participate in condensation reactions, polymer formation, and as a precursor for heterocyclic compounds. Recent studies highlight its role in developing biodegradable polymers and green chemistry initiatives, topics frequently searched in academic and industrial circles. The compound's ability to act as a crosslinking agent has also sparked interest in eco-friendly adhesives and coatings, addressing the growing demand for sustainable alternatives.

In the context of pharmaceutical research, 4-Nitroheptanedial has been explored as an intermediate in the synthesis of bioactive molecules. Queries such as "nitroheptanedial drug development" or "CAS 147189-43-3 in medicine" reflect this niche application. While not a drug itself, its derivatives show promise in modulating enzymatic activity, a hot topic in precision medicine. However, rigorous safety assessments are essential, as with any chemical entity, to ensure compliance with global regulatory standards.

From an analytical perspective, the compound's spectral properties (e.g., IR, NMR) are well-documented, aiding in its identification and quality control. Laboratories often search for "4-Nitroheptanedial characterization methods" or "CAS 147189-43-3 spectroscopic data" to support their workflows. Advances in computational chemistry have further enabled predictive modeling of its behavior, reducing experimental trial-and-error—a trend aligned with AI-driven research optimization.

Environmental considerations are another critical aspect. The biodegradability and toxicity profile of 4-Nitroheptanedial are under scrutiny, particularly in industries transitioning to circular economy models. Searches like "nitroheptanedial environmental impact" underscore this concern. Preliminary data suggest that proper handling and disposal mitigate risks, but lifecycle assessments remain an active area of study.

In summary, 4-Nitroheptanedial (CAS No. 147189-43-3) exemplifies how niche chemicals can drive innovation across disciplines. Its versatility in organic synthesis, material science, and sustainable technology positions it as a compound of enduring relevance. As research evolves, so too will its applications—making it a subject worth monitoring for scientists and industry stakeholders alike.